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Compound of Interest |

Compound Name: 4-(4-Propylphenyl)cyclohexan-1-ol
CAS No.: 85348-32-9
Cat. No.: B8617030

Molecular Profile & Physicochemical Context[1][2]

[3]
Chemical Identity & Structural Logic

4-(4-Propylphenyl)cyclohexan-1-ol is a bicyclic organic intermediate, structurally
characterized by a cyclohexyl ring linked to a phenyl group with a propyl tail. It belongs to the
class of Phenylcyclohexanols (PCH), which are critical mesogenic cores in the synthesis of
liquid crystals.

IUPAC Name: 4-(4-Propylphenyl)cyclohexan-1-ol

e Common Synonyms: PCH-301 Alcohol; Trans-4-(4-propylphenyl)cyclohexanol (assuming the
thermodynamically stable trans isomer, which is the standard industrial form).

o CAS Number (Analogues): Specific isomer CAS may vary by supplier (e.g., trans vs. cis
mixtures). Closely related to CAS 933674-57-8 (2-isomer) and CAS 1041-40-3 (4-
phenylcyclohexanol core).

e Molecular Formula: C1sH220

» Molecular Weight: 218.34 g/mol
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Physicochemical Behavior

Understanding the physical state is the first step in safety. As a mesogenic intermediate, this
compound exhibits high structural order.

Property Value | Characteristic Operational Implication

. ) ] Dust inhalation risk; requires
Physical State Solid (Crystalline/Powder) _ _ o
anti-static weighing.

Solid at RT; heat required for

Melting Point ~75-95°C (Est. for trans) )
melt-processing.
- ) - Insoluble in water. Soluble in
Solubility Lipophilic (LogP > 3.5)
DCM, Toluene, Hexane.
Inhalation risk is primarily dust,
Vapor Pressure Low at RT
not vapor.
o Oxidizes to ketone (PCH-301
Reactivity Stable Alcohol

ketone) with strong oxidizers.

Scientific Insight: The trans-isomer is significantly less soluble and has a higher melting point
than the cis-isomer due to better molecular packing. If your sample is liquid at room

temperature, it is likely impure or predominantly cis.

Hazard Identification & Toxicological Mechanisms[4]

[5]

This section moves beyond simple GHS codes to explain why the compound is hazardous,
allowing for predictive safety management.

GHS Classification (Derived from Structural Analogues)
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» Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3][4][5][6][ 7][8]
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3][4][8]

e STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[1][2][3][4][5][6]
[8]

o Aquatic Toxicity (Chronic 3/4): H413 - May cause long-lasting harmful effects to aquatic life.
[6]

Toxicological Mechanism

 Lipophilic Penetration: The propyl chain and cyclohexyl ring create a highly lipophilic domain
(LogP > 3.5), allowing the molecule to partition readily into the lipid bilayer of cell
membranes.

» Protein Denaturation: The hydroxyl group (-OH) is polar and can form hydrogen bonds with
membrane proteins. Upon penetration, the molecule disrupts membrane integrity, leading to
the "irritation" response (redness, edema) observed in assays.

o Respiratory Mechanical Irritation: As a crystalline solid, micronized dust particles can
mechanically abrade alveolar tissue, triggering inflammation (STOT SE 3).

Operational Handling & Engineering Controls[1][6]

This protocol establishes a Self-Validating System for handling. If the validation step fails (e.g.,
glove degradation), the protocol halts immediately.

The "Safe Weighing & Solubilization™ Workflow

Objective: Safely transfer solid 4-(4-Propylphenyl)cyclohexan-1-ol into solution without dust
exposure.

Step-by-Step Protocol:

o Engineering Setup: Work inside a certified Chemical Fume Hood (Face velocity: 0.5 m/s).

e PPE Selection:
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o Gloves: Nitrile (0.11 mm minimum). Reasoning: Latex is permeable to lipophilic organics.

o Respiratory: N95/P2 mask if working outside a hood (not recommended) or if powder is
micronized.

o Eyes: Chemical splash goggles (ANSI Z87.1).

 Static Control (Crucial):
o Use an anti-static gun or ionizer bar on the weighing boat and spatula.

o Causality: Dry organic crystals generate high static charge, causing "jumping" powder and
potential inhalation hazards.

e Transfer:
o Weigh the solid into a tared vial.

o Validation: Wipe the exterior of the vial with a solvent-dampened Kimwipe. If the wipe
shows residue (UV active or visible), the transfer was not contained.

e Solubilization:
o Add solvent (e.g., Dichloromethane) immediately to the vial to suppress dust.
o Cap and vortex.

Logic-Driven Handling Diagram

The following diagram illustrates the decision-making process for exposure response and
handling.
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START: Handling 4-(4-Propylphenyl)cyclohexan-1-ol

Check Physical State

Solid (Crystalline)

Liquid (Melt/Solution)

Apply Static Control
(lonizer/Gun)

Weigh in Fume Hood

Select Solvent
(DCM/Toluene)

Dissolve Immediately

to Suppress Dust

Spill Event?

Yes

Solid: HEPA Vacuum

Liquid: Inert Absorbent No (Process End)

Dispose as Halogenated/Non-Halogenated

Organic Waste

Click to download full resolution via product page
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Figure 1: Decision logic for handling solid vs. liquid forms, emphasizing dust suppression and
static control.

Emergency Response & Environmental Fate
First Aid Logic

o Eye Contact: Flush with water for 15 minutes.[9][5][7][10] Mechanism: Dilution reduces the
osmotic stress and chemical irritation on the cornea.

» Skin Contact: Wash with soap and water, not alcohol. Reasoning: Alcohol (Ethanol/IPA)
increases skin permeability and may drive the lipophilic compound deeper into the dermis.

 Inhalation: Move to fresh air. If coughing persists, seek medical attention (potential for
chemical pneumonitis from dust).

Environmental Fate

e Bioaccumulation: High LogP indicates potential for bioaccumulation in aquatic organisms.

» Degradability: The cyclohexyl ring is generally resistant to rapid biodegradation compared to
linear alkyl chains.

e Disposal: Incineration is the only validated disposal method. Do not release into drains.[6][7]

Regulatory & Storage Landscape

o Storage: Keep in a cool, dry place under inert atmosphere (Argon/Nitrogen) if storing for long
periods (>6 months) to prevent slow oxidation of the alcohol to the ketone.

o Transport: Not typically regulated as Dangerous Goods (DG) for transport unless in bulk, but
often shipped as "Chemicals, n.o.s." (Not Otherwise Specified).
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* European Chemicals Agency (ECHA).Registration Dossier for Cyclohexanol, 4-phenyl-.
Retrieved from [Link](Note: Used as structural surrogate for hazard classification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Advanced Safety & Handling Protocol: 4-(4-
Propylphenyl)cyclohexan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8617030#safety-data-sheet-sds-for-4-4-
propylphenyl-cyclohexan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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